Cas no 2287289-09-0 (2-[2-Fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenoxy]propanoic acid)

• Product Name: 2-[2-Fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenoxy]propanoic acid
• CAS No: 2287289-09-0
• MF: C₁₄H₁₈FNO₅
• MW: 299.29482793808
• CID: 5942477
• PubChem ID: 137943920
• Update Time: 2025-06-10

2-[2-Fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenoxy]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[(tert-butoxy)carbonyl]amino}-2-fluorophenoxy)propanoic acid
• 2287289-09-0
• 2-[2-Fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenoxy]propanoic acid
• EN300-6748111

• Inchi： 1S/C14H18FNO5/c1-8(12(17)18)20-11-6-5-9(7-10(11)15)16-13(19)21-14(2,3)4/h5-8H,1-4H3,(H,16,19)(H,17,18)
• InChI Key： GORHVJRDBQMGGG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC(C(=O)O)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.11690084g/mol
• Monoisotopic Mass: 299.11690084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-[2-Fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenoxy]propanoic acid

Professional Introduction to 2-[2-Fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenoxy]propanoic Acid (CAS No. 2287289-09-0)

2-[2-Fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenoxy]propanoic acid, identified by its CAS number 2287289-09-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of a fluoro substituent and an oxycarbonylamino moiety contributes to its distinct chemical properties, which are leveraged in the development of novel drugs and biochemical research.

The compound’s structure incorporates a phenyl ring linked to a propanoic acid moiety through a phenoxy group. The phenoxy group itself is further modified with an oxycarbonylamino side chain, which is attached to a fluoro-substituted benzene ring. This arrangement not only imparts specific electronic and steric properties but also enhances its potential for interaction with biological targets. The fluoro atom, known for its ability to modulate metabolic pathways and improve pharmacokinetic profiles, plays a crucial role in the compound’s overall efficacy.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their favorable pharmacological properties. Compounds containing the fluoro atom are often more stable, have improved bioavailability, and exhibit enhanced binding affinity to biological receptors. The synthesis of 2-[2-Fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenoxy]propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex molecular framework efficiently.

The potential applications of this compound are vast and span across multiple therapeutic areas. One of the most promising uses is in the development of anti-inflammatory agents. The combination of the oxycarbonylamino group and the carboxylic acid moiety suggests that this compound may interact with enzymes involved in inflammatory pathways, thereby modulating immune responses. Preliminary studies have indicated that derivatives of this structure exhibit anti-inflammatory activity in cellular models, making it a valuable scaffold for further drug development.

In addition to its anti-inflammatory potential, 2-[2-Fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenoxy]propanoic acid has shown promise in the field of oncology. The unique structural features of this compound allow it to inhibit key enzymes involved in cancer cell proliferation and survival. Recent research has highlighted its ability to disrupt signaling pathways that are commonly overactive in tumor cells. By targeting these pathways, the compound may help in developing more effective cancer therapies with reduced side effects compared to traditional chemotherapeutic agents.

The role of computational chemistry in understanding the behavior of complex molecules like 2-[2-Fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenoxy]propanoic acid cannot be overstated. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have been instrumental in predicting how this compound interacts with biological targets at the molecular level. These simulations provide insights into binding affinities, metabolic stability, and potential drug-drug interactions, which are critical factors in drug design and development.

The synthesis and characterization of this compound also benefit from modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools enable researchers to confirm the structural integrity of the compound and study its conformational dynamics. High-resolution NMR spectroscopy has been particularly useful in elucidating the stereochemistry of complex organic molecules, ensuring that synthetic routes produce compounds with the desired enantiomeric purity.

The impact of fluorinated compounds on medicinal chemistry is well-documented, with numerous FDA-approved drugs incorporating fluorine atoms to enhance their therapeutic efficacy. The structural motif found in 2-[2-Fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenoxy]propanoic acid aligns with this trend, suggesting that it could be a valuable building block for future drug candidates. Its unique combination of functional groups makes it a versatile scaffold that can be modified to target various diseases while maintaining high pharmacological activity.

In conclusion, 2-[2-Fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenoxy]propanoic acid (CAS No. 2287289-09-0) represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional groups provide a rich foundation for developing novel therapeutic agents with applications ranging from anti-inflammatory treatments to cancer therapies. As research continues to uncover new ways to leverage fluorinated compounds, this molecule is poised to play a crucial role in shaping the future of drug development.